3-cyclopentyl-1-(1-methylpiperidin-4-yl)urea
Overview
Description
3-cyclopentyl-1-(1-methylpiperidin-4-yl)urea is a chemical compound . It is a urea derivative and contains a cyclopentyl group attached to one of the nitrogen atoms of the urea and a 1-methylpiperidin-4-yl group attached to the other .
Molecular Structure Analysis
The molecule contains a total of 43 bonds, including 18 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 five-membered ring (cyclopentyl), 1 six-membered ring (piperidine), and 1 urea derivative .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Its molecular weight is 171.24 . The IUPAC name is 1-methyl-3-(1-methylpiperidin-4-yl)urea .Scientific Research Applications
Pharmaceutical Applications
The compound belongs to the class of ureas and contains a piperidine ring . Piperidine derivatives are present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have various pharmacological applications .
Antipsychotic Agent
A similar compound, pimavanserin, which is a member of the class of ureas and contains a 1-methylpiperidin-4-yl group, is used as an atypical antipsychotic . It’s used for the treatment of hallucinations and delusions associated with Parkinson’s disease .
Serotonergic Antagonist
Pimavanserin also acts as a serotonergic antagonist . It binds to serotonin receptors but does not activate them, thereby blocking the actions of serotonin or serotonergic agonists .
5-HT2A Receptor Inverse Agonist
Pimavanserin has been identified as a 5-hydroxytryptamine 2A receptor inverse agonist . This means it binds to the same receptor as a 5-HT2A receptor agonist but induces a pharmacological response opposite to that agonist .
Synthesis of Biologically Active Piperidines
The compound could potentially be used as a substrate in the synthesis of biologically active piperidines . Piperidines are among the most important synthetic fragments for designing drugs .
Research and Development
The compound is available from suppliers for scientific research needs . It could be used in various research and development applications, including the study of its properties, reactions, and potential uses.
Safety and Hazards
properties
IUPAC Name |
1-cyclopentyl-3-(1-methylpiperidin-4-yl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O/c1-15-8-6-11(7-9-15)14-12(16)13-10-4-2-3-5-10/h10-11H,2-9H2,1H3,(H2,13,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPXJETPCWUGXQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC(=O)NC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-3-(1-methylpiperidin-4-yl)urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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